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Compound of Interest

Compound Name: ZK110841

Cat. No.: B10774421

For Immediate Reference: Essential Safety and Logistical Information for Laboratory
Professionals

This document provides crucial safety protocols and operational guidance for the handling of
ZK110841, also known as Mifepristone or RU-486. Designed for researchers, scientists, and
drug development professionals, this guide consolidates essential information to ensure safe
laboratory practices, from initial handling to final disposal. By adhering to these procedures,
laboratories can mitigate risks and maintain a secure research environment.

Personal Protective Equipment (PPE) and Safety
Measures

Proper PPE is the first line of defense against accidental exposure. The following table
summarizes the required personal protective equipment and safety measures when handling
ZK110841.
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Category

Requirement

Specification

Source

Hand Protection

Chemical-resistant

gloves

Inspected prior to use.

Use proper glove
removal technique to

avoid skin contact.

[1]

Eye/Face Protection

Safety glasses with

side-shields or

goggles

Provide adequate
protection against

splashes and dust.

[1]

Skin and Body
Protection

Laboratory coat

To be worn at all times

when handling the

compound.

[1]

Respiratory Protection

Dust mask or

respirator

Required when
handling the powder
form to avoid

inhalation.

[2]

General Hygiene

Avoid contact with
skin, eyes, and
clothing. Wash hands
thoroughly after
handling. Do not eat,
drink, or smoke in the

laboratory.

Standard good

laboratory practice.

[2](3]

Emergency Procedures and First Aid

In the event of exposure or a spill, immediate and appropriate action is critical. The following

table outlines first aid measures.
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Exposure Type First Aid Procedure Source

Immediately flush eyes with
plenty of water for at least 15

Eye Contact minutes, occasionally lifting the  [1][4]
upper and lower eyelids. Seek

medical attention.

In case of contact, immediately
wash skin with soap and
i copious amounts of water.
Skin Contact ) [1114]
Remove contaminated
clothing. Seek medical

attention.

If inhaled, remove to fresh air.

If not breathing, give artificial
Inhalation respiration. If breathing is [4]

difficult, give oxygen. Seek

medical attention.

If swallowed, wash out mouth
) with water provided person is
Ingestion ) . [4]
conscious. Call a physician

immediately.

For minor spills, use dry clean-
up procedures and avoid
generating dust. Vacuum or
Spillage sweep up material and place in  [2]
a suitable disposal container.
For major spills, alert

emergency responders.

Operational Plan for Handling ZK110841

This section provides a step-by-step guide for the safe handling of ZK110841 throughout its
lifecycle in the laboratory.
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Receiving and Storage

e Upon receipt, inspect the container for any damage or leaks.
e The compound is typically shipped at room temperature.[1]
» Store the powdered form in a tightly sealed container at -20°C.[1]

o Stock solutions should also be stored at -20°C and are stable for an extended period.[1]

Preparation of Stock and Working Solutions

o Caution: ZK110841 is toxic. Do not ingest or inhale the powder or solutions.[1]
» Always handle the powder in a well-ventilated area or under a fume hood.
e Stock Solution (1 mM in Ethanol):
o To a vial containing 100 ug of Mifepristone, add 233 pL of 100% ethanol.[1]
o Gently mix to dissolve. Do not heat.[1]
o Seal the vial and store at -20°C.[1]
e Working Solution (10 uM in Ethanol):
o Dilute 100 pL of the 1 mM stock solution in 10 mL of 100% ethanol.[1]
o This working solution can be used for addition to cell culture media.[1]
o Store the working solution at -20°C.[1]

 Solubility Information: Mifepristone is also soluble in DMSO and DMF.[5]

Experimental Use (General Cell Culture Protocol)

o Cell Seeding: Plate cells at the desired density in a multi-well plate and allow them to adhere
overnight.

e Treatment:
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o The following day, replace the medium with fresh medium containing the desired
concentration of ZK110841. A common concentration range for in vitro studies is 1-100
nM.[1]

o For example, to achieve a 10 nM final concentration in 10 mL of culture medium, add 10
pL of the 10 uM working solution.[1]

¢ Incubation: Incubate the cells for the desired period. Incubation times in published studies
have ranged from 24 to 72 hours.[6][7]

o Analysis: After incubation, cells can be harvested for downstream analysis (e.g., proliferation
assays, Western blotting, etc.).

Waste Disposal

e Dispose of all waste materials, including unused compound, contaminated labware, and
media, in accordance with local, state, and federal regulations.[1]

» Waste should be disposed of in an approved waste disposal plant.[1]

Mechanism of Action: Signaling Pathway

ZK110841 (Mifepristone) is a potent antagonist of the progesterone receptor (PR) and the
glucocorticoid receptor (GR).[8] Its mechanism of action involves binding to these intracellular
receptors with high affinity, which prevents the natural ligands (progesterone and
glucocorticoids) from binding and activating them. This blockage inhibits the subsequent
translocation of the receptor-ligand complex to the nucleus, thereby preventing the transcription
of target genes.
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ZK110841 (Mifepristone) Signaling Pathway Inhibition
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ZK110841 inhibits progesterone and glucocorticoid signaling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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